Cas no 666734-84-5 (Methanone, (4,5-dimethyl-2-furanyl)(6-methyl-2-pyridinyl)-)

• Product Name: Methanone, (4,5-dimethyl-2-furanyl)(6-methyl-2-pyridinyl)-
• CAS No: 666734-84-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 1711324
• PubChem ID: 23078390
• Update Time: 2025-04-21

Methanone, (4,5-dimethyl-2-furanyl)(6-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4,5-dimethyl-2-furanyl)(6-methyl-2-pyridinyl)-
• (4,5-Dimethylfuran-2-yl)-(6-methyl-pyridin-2-yl)methanone
• QNMBZTDXJIXPSL-UHFFFAOYSA-N
• DB-406007
• (4,5-dimethylfuran-2-yl)-(6-methyl-pyridin-2-yl)-methanone
• 666734-84-5
• SCHEMBL3906533
• (4,5-Dimethyl-2-furanyl)(6-methyl-2-pyridinyl)methanone

• Inchi： 1S/C13H13NO2/c1-8-7-12(16-10(8)3)13(15)11-6-4-5-9(2)14-11/h4-7H,1-3H3
• InChI Key： QNMBZTDXJIXPSL-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=C(C)N=2)=O)=CC(C)=C1C

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1